Cas no 912999-79-2 (5-Chloroisoindoline hydrochloride)

5-Chloroisoindoline hydrochloride structure
912999-79-2 structure
Product Name:5-Chloroisoindoline hydrochloride
CAS No:912999-79-2
MF:C8H9Cl2N
MW:190.069760084152
MDL:MFCD11223562
CID:1004777
PubChem ID:49853502
Update Time:2024-10-26

5-Chloroisoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Chloroisoindoline hydrochloride
    • 5-Chloro-2,3-dihydro-1H-isoindole hydrochloride
    • 5-CHLOROISOINDOLINE HCL
    • PubChem18084
    • PubChem18083
    • SPDKLINCVDBABZ-UHFFFAOYSA-N
    • SC1305
    • 5-chloroisoindoline hydrogen chloride
    • MB09657
    • SY024783
    • AB0027530
    • ST2411964
    • W9372
    • AM20120454
    • 5-CHLOROISOINDOLINE HYDROCHLORIDE (1:1)
    • Z1741
    • 1H-Isoindole, 5-chloro-2,3-dihydro-, hydrochloride (9CI)
    • MFCD11223562
    • 5-chloro-2,3-dihydro-1H-isoindole;hydrochloride
    • DS-17012
    • EN300-252332
    • 5-Chloro-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
    • Z1198319382
    • AC-7918
    • 912999-79-2
    • CFA16876
    • AC-7919
    • AKOS015902170
    • DTXSID90678777
    • 5-Chloroisoindolinehydrochloride
    • CS-W005214
    • SCHEMBL383414
    • MDL： MFCD11223562
    • Inchi： 1S/C8H8ClN.ClH/c9-8-2-1-6-4-10-5-7(6)3-8;/h1-3,10H,4-5H2;1H
    • InChI Key： SPDKLINCVDBABZ-UHFFFAOYSA-N
    • SMILES： Cl.ClC1C=C2CNCC2=CC=1

Computed Properties

  • Exact Mass: 189.01100
  • Monoisotopic Mass: 189.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.07400

5-Chloroisoindoline hydrochloride Security Information

5-Chloroisoindoline hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloroisoindoline hydrochloride Pricemore >>

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5-Chloroisoindoline hydrochloride Production Method

Production Method 1

615-60-1 615-60-1
912999-79-2 912999-79-2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  18 h, reflux; cooled
1.2 Reagents: p-Toluenesulfonamide ,  Sodium hydride Solvents: Dimethylformamide ;  1 h, rt; 1 h, rt; 1 h, 90 °C
1.3 Solvents: Dimethylformamide ;  60 °C; overnight, rt
1.4 Reagents: Propionic acid ,  Phenol ,  Hydrogen bromide Solvents: Water ;  6 h, reflux
1.5 Reagents: Sodium hydroxide Solvents: Water ;  basified
1.6 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  15 min, rt
Reference
Discovery of (2,4-Dihydroxy-5-isopropylphenyl)-[5-(4-methylpiperazin-1-ylmethyl)-1,3-dihydroisoindol-2-yl]methanone (AT13387), a Novel Inhibitor of the Molecular Chaperone Hsp90 by Fragment Based Drug Design
Woodhead, Andrew J.; et al, Journal of Medicinal Chemistry, 2010, 53(16), 5956-5969

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